Cas no 102478-64-8 (N-Benzyl-N-methyl-9H-fluoren-9-amine)

N-Benzyl-N-methyl-9H-fluoren-9-amine structure
102478-64-8 structure
Product Name:N-Benzyl-N-methyl-9H-fluoren-9-amine
CAS No:102478-64-8
MF:C21H19N
MW:285.382265329361
CID:2623349
PubChem ID:71332803
Update Time:2025-04-21

N-Benzyl-N-methyl-9H-fluoren-9-amine Chemical and Physical Properties

Names and Identifiers

    • DTXSID90761178
    • 102478-64-8
    • DTXCID40711921
    • N-BENZYL-N-METHYL-9H-FLUOREN-9-AMINE
    • N-Benzyl-N-methyl-9H-fluoren-9-amine
    • Inchi: 1S/C21H19N/c1-22(15-16-9-3-2-4-10-16)21-19-13-7-5-11-17(19)18-12-6-8-14-20(18)21/h2-14,21H,15H2,1H3
    • InChI Key: VJTOFELEIGDHOB-UHFFFAOYSA-N
    • SMILES: N(C)(CC1C=CC=CC=1)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 285.15175g/mol
  • Monoisotopic Mass: 285.15175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 285.4g/mol
  • XLogP3: 4.7
  • Topological Polar Surface Area: 3.2Ų
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